![molecular formula C11H10Cl2N4S B4681485 N-(3,4-dichlorophenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea](/img/structure/B4681485.png)
N-(3,4-dichlorophenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea
Overview
Description
N-(3,4-dichlorophenyl)-N'-(1-methyl-1H-pyrazol-3-yl)thiourea, commonly known as DPTU, is a chemical compound that has been used in scientific research. It is a thiourea derivative that has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In
Scientific Research Applications
DPTU has been studied for its potential applications in various scientific fields. In medicine, it has been investigated for its antitumor and antiviral properties. In agriculture, it has been studied for its ability to enhance plant growth and protect against pests and diseases. In environmental science, it has been evaluated for its potential to remove heavy metals from contaminated soil and water.
Mechanism of Action
The mechanism of action of DPTU is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and proteins in cells. This leads to changes in cell signaling pathways and gene expression, ultimately resulting in the observed biological effects.
Biochemical and Physiological Effects:
DPTU has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and viruses, as well as to enhance plant growth and protect against pests and diseases. In vivo studies have shown that it can reduce tumor growth in animal models and improve plant growth in field trials.
Advantages and Limitations for Lab Experiments
One advantage of DPTU is its relatively simple synthesis method, which makes it readily available for laboratory experiments. It has also been shown to have a wide range of potential applications in various scientific fields. However, one limitation is the limited understanding of its mechanism of action, which makes it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for research on DPTU. One area of interest is its potential use as an anticancer agent, particularly in combination with other drugs or therapies. Another area of interest is its potential use in agriculture to enhance crop yield and protect against pests and diseases. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in various applications.
Conclusion:
In conclusion, DPTU is a chemical compound that has been studied for its potential applications in various scientific fields. Its synthesis method is relatively simple, and it has been shown to have a wide range of potential applications. However, further research is needed to fully understand its mechanism of action and optimize its use in various applications.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(1-methylpyrazol-3-yl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N4S/c1-17-5-4-10(16-17)15-11(18)14-7-2-3-8(12)9(13)6-7/h2-6H,1H3,(H2,14,15,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDVBCGVAKMONJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)NC(=S)NC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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